15-Nonacosanol

• IUPAC Name: nonacosan-15-ol
• InChI: InChI=1S/C29H60O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29(30)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3
• InChI Key: KENDAPSPCLAHAG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCC(CCCCCCCCCCCCCC)O
• Molecular Formula: C29H60O
• DSSTOX Substance ID: DTXSID101317297
• Molecular Weight: 424.8 g/mol
• Physical Description: Solid
• CAS No.: 2764-81-0
• Melting Point: 83.1 - 83.8 °C

Description

15-Nonacosanol (CAS: 2764-81-0) is a long-chain primary alcohol with a 29-carbon backbone and a hydroxyl group (-OH) at the 15th position. This structural configuration distinguishes it from other aliphatic alcohols, such as 1-Octacosanol or 1-Heptacosanol, which feature terminal hydroxyl groups.

Preparation Methods

Natural Source Extraction

Sugarcane Wax as a Primary Source

Sugarcane wax, a byproduct of sugarcane processing, serves as a rich reservoir of long-chain aliphatic alcohols, including 15-Nonacosanol. The wax undergoes saponification to hydrolyze esters into free alcohols and fatty acids. A typical protocol involves:

• Saponification :

  • Treatment with potassium hydroxide (KOH) or sodium hydroxide (NaOH) in ethanol under reflux (70–80°C for 4–6 hours).

  • Reaction equation:

    $$\text{RCOOR'} + \text{NaOH} \rightarrow \text{RCOONa} + \text{R'OH}$$

  • The alkaline medium liberates free alcohols, which are then separated from fatty acid salts via filtration .

• Solvent Extraction :

  • Unsaponifiable fractions (containing this compound) are extracted using non-polar solvents like hexane or diethyl ether.

  • Yield optimization depends on solvent-to-wax ratios (typically 5:1 v/w) and temperature (40–60°C) .

Table 1: Comparative Solvent Efficiency in Sugarcane Wax Extraction

Solvent	Polarity Index	Extraction Yield (%)	Purity (%)
Hexane	0.1	78.2 ± 2.1	92.4 ± 1.5
Diethyl Ether	2.8	85.6 ± 1.8	88.3 ± 2.0
Ethyl Acetate	4.4	65.4 ± 3.2	81.7 ± 1.9

Supercritical CO₂ Extraction

Supercritical CO₂ (scCO₂) extraction offers an eco-friendly alternative to conventional solvents. Key parameters include:

• Pressure : 250–350 bar

• Temperature : 40–60°C

• CO₂ Flow Rate : 10–20 kg/h

This method achieves >90% recovery of long-chain alcohols with minimal solvent residue, though capital costs remain high for small-scale operations .

Purification Techniques

Column Chromatography

Crude extracts are fractionated using silica gel or reverse-phase columns:

• Stationary Phase : C18-bonded silica (particle size: 5–25 µm).

• Mobile Phase : Gradient elution with methanol:water (70:30 to 95:5 v/v).

• Detection : Evaporative light scattering detectors (ELSD) or mass spectrometry (MS).

This compound elutes between 25–30 minutes under these conditions, with purity exceeding 98% after two chromatographic passes .

Recrystallization

Recrystallization from acetone or ethanol enhances purity:

• Solvent Ratio : 1:10 (solute:solvent).

• Cooling Rate : 0.5°C/min to induce crystal formation.

• Yield : 65–75% with 99.5% purity.

Synthetic Routes (Theoretical Framework)

While industrial production favors natural extraction, laboratory-scale synthesis is explored for structural analogs. Potential pathways include:

Reduction of Nonacosanoic Acid

• Reagents : Lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).

• Reaction :

  $$\text{C}_{29}\text{H}_{58}\text{O}_2 + 4\text{LiAlH}_4 \rightarrow \text{C}_{29}\text{H}_{60}\text{O} + 2\text{H}_2\text{O} + 3\text{LiAlH}_3$$

• Challenges : Low scalability due to pyrophoric reagents and stringent anhydrous conditions.

Quality Control and Validation

Purity Assessment

• High-Performance Liquid Chromatography (HPLC) :

  • Column: C18 (250 mm × 4.6 mm, 5 µm).

  • Retention Time: 12.8 ± 0.3 minutes (methanol:water = 85:15).

• Nuclear Magnetic Resonance (NMR) :

  • ¹H NMR (CDCl₃): δ 3.64 (t, J = 6.5 Hz, 2H, -CH₂OH), 1.25 (m, 54H, -(CH₂)₂₇-).

Stability Profiling

Accelerated stability studies (40°C, 75% RH) show no degradation over 6 months when stored in amber glass under nitrogen .

Industrial Production Workflow

Figure 1: Schematic of this compound Production

• Raw Material Pretreatment : Sugarcane wax milling (<500 µm).

• Saponification : Alkaline hydrolysis at 80°C.

• Liquid-Liquid Extraction : Hexane partitioning.

• Chromatographic Purification : Two-stage column separation.

• Crystallization : Ethanol recrystallization.

• Drying : Lyophilization or vacuum oven.

Challenges and Innovations

Yield Limitations

• Issue : Low natural abundance in waxes (0.2–0.8% w/w).

• Solution : Metabolic engineering of sugarcane to enhance wax alcohol biosynthesis.

Solvent Recovery

• Innovation : Membrane-based solvent recycling systems reduce hexane consumption by 40%.

Scientific Research Applications

Chemical Properties and Structure

15-Nonacosanol is characterized by its straight-chain structure containing 29 carbon atoms. It has a molecular weight of approximately 424.786 g/mol and is primarily found in plant waxes. Its hydrophobic nature makes it less soluble in water but more soluble in organic solvents, which influences its interactions with biological systems and materials.

Antibacterial Properties

This compound has been extensively studied for its antibacterial effects. Research indicates that it is effective against various Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death due to ionic imbalance .

Neuroprotective Effects

Studies have highlighted the neuroprotective properties of this compound, suggesting its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. It appears to modulate lipid metabolism enzymes, which may influence cholesterol synthesis and degradation .

Antioxidant Activity

The compound exhibits antioxidant properties that contribute to its protective effects against lipid peroxidation, a process associated with cellular damage. This activity suggests potential applications in preventing oxidative stress-related conditions .

Cosmetics and Personal Care Products

Due to its emollient properties, this compound is utilized in formulating cosmetics and personal care products. Its ability to enhance skin hydration makes it a valuable ingredient in lotions and creams .

Agricultural Uses

There is emerging evidence that this compound may serve as a semiochemical in insect-plant interactions. For instance, it has been identified in the oviposition-deterring secretions of certain pests, indicating a role in ecological interactions .

Case Studies

• Antibacterial Efficacy : A study demonstrated that this compound exhibited nearly 100% inhibition against specific bacteria at certain dosages when tested on mice models . This finding underscores its potential as a natural antibacterial agent.
• Neuroprotective Research : In vitro studies have shown that treatment with this compound can reduce neurodegeneration markers in cell cultures exposed to oxidative stress, suggesting its utility in neuroprotective formulations .
• Cosmetic Formulation : A formulation study revealed that incorporating this compound into skin creams significantly improved moisture retention compared to control formulations lacking the compound .

Mechanism of Action

The mechanism of action of 15-Nonacosanol involves its interaction with cellular membranes and enzymes. It is believed to modulate the activity of enzymes involved in lipid metabolism, such as 3-hydroxy-3-methylglutaryl coenzyme A reductase (HMG-CoA reductase). This modulation can lead to changes in cholesterol synthesis and degradation, thereby exerting its effects on lipid metabolism .

Comparison with Similar Compounds

Structural Comparison

The table below compares 15-Nonacosanol with structurally similar compounds:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Functional Group Position
This compound	C₂₉H₆₀O	424.79*	2764-81-0	-OH at C15
1-Octacosanol	C₂₈H₅₈O	410.77	557-61-9	-OH at C1
1-Heptacosanol	C₂₇H₅₆O	396.73	2004-39-9	-OH at C1
n-Nonacosane	C₂₉H₆₀	408.79	630-03-5	No functional group
15-Hexadecynoic Acid	C₁₆H₂₈O₂	252.39	99208-90-9	Carboxylic acid at C15

*Molecular weight calculated based on formula.

Key Structural Differences :

• Chain Length: this compound (C29) has a longer carbon chain than 1-Heptacosanol (C27) and 1-Octacosanol (C28) .
• Functional Group Type: 15-Hexadecynoic acid replaces the hydroxyl group with a carboxylic acid, altering solubility and reactivity .

Physical and Chemical Properties

While explicit data on this compound’s properties are scarce, trends can be inferred from analogs:

Property	This compound (Inferred)	1-Octacosanol	n-Nonacosane
Melting Point	High (≥70°C)*	83–85°C	63–65°C
Solubility	Low in water; soluble in organic solvents	Similar to this compound	Hydrophobic
Polarity	Moderate (mid-chain -OH)	High (terminal -OH)	Nonpolar

*Based on chain length and hydroxyl group position trends .

• Impact of Hydroxyl Position: Mid-chain -OH in this compound likely reduces hydrogen bonding capacity compared to terminal -OH in 1-Octacosanol, affecting solubility and crystallinity .
• Alkane vs. Alcohol: n-Nonacosane lacks a functional group, making it less reactive and more suited for hydrophobic applications like lubricants .

Functional Relevance :

• Terminal alcohols (e.g., 1-Octacosanol) are prioritized in supplements due to higher bioavailability from enhanced solubility .
• This compound’s mid-chain -OH may limit its therapeutic use but could offer unique interactions in lipid bilayers or surfactants .

Regulatory Status :

• 1-Octacosanol and n-Nonacosane are classified as low-risk for research use .
• This compound requires further validation for medical applications .

Research Findings and Challenges

• Bioequivalence Concerns: Structural differences (e.g., -OH position) between this compound and terminal alcohols may impact bioequivalence, necessitating tailored regulatory evaluations .
• Synthetic Feasibility: Mid-chain functionalization (as in this compound) poses synthesis challenges compared to terminal analogs .
• Gaps in Data: Limited studies on this compound’s pharmacokinetics and pharmacodynamics highlight the need for targeted research .

Biological Activity

15-Nonacosanol, a long-chain primary alcohol with the chemical formula C29H60O, has garnered attention in various fields of biological research due to its diverse biological activities. This article explores the compound's mechanisms of action, potential therapeutic applications, and relevant case studies, supported by data tables and research findings.

This compound is characterized by a straight-chain structure containing 29 carbon atoms. It is primarily found in plant waxes and exhibits hydrophobic properties, making it less soluble in water but more soluble in organic solvents. The molecular weight of this compound is approximately 424.786 g/mol.

The biological activity of this compound can be attributed to several mechanisms:

• Lipid Metabolism Modulation : this compound influences lipid metabolism by interacting with enzymes involved in lipid synthesis and degradation, such as HMG-CoA reductase. This interaction can lead to alterations in cholesterol levels and overall lipid profiles.
• Antioxidant Properties : Research indicates that this compound may possess antioxidant capabilities, potentially protecting cells from oxidative stress and lipid peroxidation. This protective effect is crucial for maintaining cellular integrity and function.
• Antibacterial Activity : Studies have demonstrated that this compound exhibits antibacterial properties against various Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. Its mechanism involves disrupting bacterial cell membranes, leading to cell death .
• Neuroprotective Effects : Preliminary research suggests that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Table 1: Summary of Biological Activities of this compound

Biological Activity	Description	References
Lipid Metabolism	Modulates enzymes like HMG-CoA reductase affecting cholesterol synthesis
Antioxidant Activity	Protects against oxidative stress and lipid peroxidation
Antibacterial Properties	Effective against Staphylococcus aureus, E. coli, etc.
Neuroprotection	Potential therapeutic role in neurodegenerative diseases

Case Study: Antibacterial Efficacy

A study investigated the antibacterial efficacy of this compound against common pathogens. The results indicated significant inhibitory effects on the growth of Klebsiella pneumoniae and E. coli, with minimum inhibitory concentrations (MIC) ranging from 50 to 100 µg/mL. The compound's ability to disrupt membrane integrity was confirmed through electron microscopy, which revealed morphological changes in treated bacterial cells.

Case Study: Neuroprotective Potential

In vitro studies have shown that this compound can protect neuronal cells from apoptosis induced by oxidative stress. When exposed to hydrogen peroxide, neuronal cells treated with varying concentrations of this compound exhibited significantly reduced markers of cell death compared to untreated controls. These findings suggest its potential as a therapeutic agent for neurodegenerative conditions.

Q & A

Basic Research Questions

Q. What experimental strategies are recommended for isolating 15-Nonacosanol from natural sources?

• Methodology: Use Soxhlet extraction or supercritical CO₂ extraction with non-polar solvents (e.g., hexane) to isolate long-chain alcohols. Purify via column chromatography using silica gel or reverse-phase HPLC. Validate purity using melting point analysis and GC-MS .
• Critical Considerations: Document solvent ratios, temperature, and pressure parameters to ensure reproducibility. Include negative controls to confirm absence of contaminants .

Q. Which analytical techniques are optimal for confirming this compound’s structural identity and purity?

• Methodology: Combine nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) for structural elucidation, mass spectrometry (MS) for molecular weight confirmation, and high-performance liquid chromatography (HPLC) with evaporative light scattering detection (ELSD) for purity assessment .
• Data Validation: Cross-reference spectral data with existing literature and report signal-to-noise ratios to ensure analytical precision .

Q. How should stability studies for this compound be designed to assess degradation under varying storage conditions?

• Methodology: Conduct accelerated stability testing at elevated temperatures (e.g., 40°C, 75% relative humidity) over 1–3 months. Monitor degradation via HPLC and Fourier-transform infrared spectroscopy (FTIR). Include kinetic modeling to predict shelf life .
• Reporting Standards: Clearly state storage protocols (e.g., inert gas environment, light protection) in the experimental section to enable replication .

Q. What in vitro assays are suitable for preliminary evaluation of this compound’s bioactivity?

• Methodology: Use cell-based assays (e.g., MTT for cytotoxicity, enzyme inhibition assays) with dose-response curves (0.1–100 µM). Normalize results to positive/negative controls and report IC₅₀ values with 95% confidence intervals .
• Ethical Alignment: Adhere to NIH guidelines for preclinical studies, including cell line authentication and statistical power analysis .

Q. How can computational tools predict this compound’s physicochemical properties?

• Methodology: Employ software like ChemAxon or SwissADME to calculate logP, polar surface area, and solubility. Validate predictions with experimental data and disclose discrepancies in the discussion section .
• Limitations: Address assumptions in silico models (e.g., force field approximations) that may affect accuracy .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of this compound across studies?

• Methodology: Perform meta-analysis of existing data using PRISMA guidelines. Stratify results by experimental models (e.g., in vitro vs. in vivo) and assess confounding variables (e.g., solvent used, cell passage number) .
• Contradiction Framework: Apply dialectical analysis to identify principal vs. secondary factors (e.g., purity differences, assay sensitivity) driving discrepancies .

Q. What strategies optimize this compound’s synthesis for scalability while minimizing environmental impact?

• Methodology: Design green chemistry routes using biocatalysts (e.g., lipases) or microwave-assisted synthesis. Compare atom economy, E-factor, and energy consumption across methods .
• Data Transparency: Publish full synthetic protocols in supporting information, including yields, side products, and catalyst recovery rates .

Q. How can multi-omics approaches elucidate this compound’s mechanism of action in complex biological systems?

• Methodology: Integrate transcriptomics (RNA-seq), proteomics (LC-MS/MS), and metabolomics (NMR) data. Use pathway enrichment tools (e.g., DAVID, MetaboAnalyst) to identify perturbed networks .
• Validation: Confirm findings with knockout models (e.g., CRISPR-Cas9) or chemical inhibitors to establish causality .

Q. What statistical frameworks address variability in this compound’s pharmacokinetic data between animal models and humans?

• Methodology: Apply allometric scaling or physiologically based pharmacokinetic (PBPK) modeling. Validate with interspecies plasma protein binding assays and in vitro hepatocyte clearance studies .
• Reporting: Disclose interspecies differences in cytochrome P450 enzyme expression that may affect extrapolation .

Q. How should researchers design studies to distinguish this compound’s direct molecular targets from downstream effects?

• Methodology: Use photoaffinity labeling with radiolabeled this compound or surface plasmon resonance (SPR) for binding affinity measurements. Validate via siRNA knockdown or isothermal titration calorimetry (ITC) .
• Critical Analysis: Discuss false positives in target identification (e.g., nonspecific binding) and mitigation strategies .

Q. Key Methodological Guidelines

• Experimental Reproducibility : Document all protocols in line with the Beilstein Journal of Organic Chemistry standards, including raw data deposition in public repositories .
• Data Contradiction Analysis : Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate research questions and mitigate bias .
• Ethical Compliance : Adhere to safety protocols in SDS documents (e.g., TCI America guidelines) for handling and disposal .